Cas no 339275-71-7 ((3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone)

• Product Name: (3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
• CAS No: 339275-71-7
• MF: C₂₂H₁₅ClO₃S
• MW: 394.870703935623
• CID: 5025903
• Update Time: 2025-06-29

(3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Oprea1_118261
• (3-{[(2-chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
• 2-benzoyl-3-[(2-chlorobenzenesulfinyl)methyl]-1-benzofuran
• (3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

• Inchi： 1S/C22H15ClO3S/c23-18-11-5-7-13-20(18)27(25)14-17-16-10-4-6-12-19(16)26-22(17)21(24)15-8-2-1-3-9-15/h1-13H,14H2
• InChI Key： ULZXIRCZEREKDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(CC1=C(C(C2C=CC=CC=2)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 548
• XLogP3: 5.3
• Topological Polar Surface Area: 66.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

Compound CAS No. 339275-71-7: A Comprehensive Overview

The compound with CAS Registry Number 339275-71-7, commonly referred to as (3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzofuran derivatives, which have garnered considerable attention in recent years due to their unique structural properties and versatile reactivity. The molecule's structure incorporates a benzofuran ring system, a sulfinyl group, and a phenyl ketone moiety, making it a complex yet intriguing compound for both academic and industrial research.

Benzofuran derivatives have been extensively studied for their role in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the sulfinyl group in this compound introduces additional functional diversity, as sulfoxides are known for their stability and ability to participate in various chemical reactions. Recent studies have highlighted the potential of such compounds in modulating enzyme activity and serving as scaffolds for novel drug designs. The phenyl ketone moiety further enhances the molecule's aromaticity and conjugation, contributing to its electronic properties.

From a synthetic perspective, the preparation of (3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone involves a series of carefully orchestrated reactions. Typically, this includes the formation of the benzofuran ring through cyclization reactions, followed by the introduction of the sulfinyl group via oxidation or substitution mechanisms. The final step involves the coupling of the phenyl ketone group, which is often achieved through nucleophilic aromatic substitution or other coupling methodologies. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring high yields and purity.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These studies have revealed that the compound exhibits significant electron-withdrawing effects due to the sulfoxide group, which can influence its interaction with biological targets or other reactants.

In terms of applications, (3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone has shown promise in several areas. In pharmacology, its unique structure makes it a potential candidate for designing bioactive molecules with specific therapeutic effects. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential use in anti-inflammatory drug development.

Additionally, this compound has been explored for its role in material science applications. Its aromaticity and conjugation make it a suitable candidate for use in organic electronics or as a precursor for advanced materials such as polymers or nanomaterials. Researchers are currently investigating its electronic properties under different conditions to assess its suitability for these applications.

Environmental considerations also play a role in the study of this compound. Given its complex structure and potential bioactivity, understanding its environmental fate and toxicity is crucial. Recent studies have focused on assessing its biodegradability and potential impact on ecosystems. These investigations are essential for ensuring responsible use and disposal of such compounds in industrial settings.

In conclusion, (3-{[(2-Chlorophenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone (CAS No. 339275-71-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, functional groups, and reactivity make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to contribute significantly to future advancements in chemistry and related fields.